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Compound of Interest

Compound Name: LRRKtide

Cat. No.: B12380382 Get Quote

This document provides comprehensive safety protocols and detailed disposal procedures for

LRRKtide, a key peptide substrate in kinase research. Adherence to these guidelines is crucial

for ensuring laboratory safety and environmental compliance. This information is intended for

researchers, scientists, and drug development professionals to foster a culture of safety and

responsibility in the laboratory.

LRRKtide Properties and Safety Data
LRRKtide is a synthetic peptide used as a substrate for the Leucine-Rich Repeat Kinase 2

(LRRK2), a protein implicated in Parkinson's disease.[1][2] Understanding its physical and

chemical properties is the first step toward safe handling and disposal.
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Property Value Source

Appearance Lyophilized powder [3]

Purity >95% [3]

Molecular Formula C₈₀H₁₃₈N₂₆O₂₀ N/A

CAS Number 1071466-49-3 [4]

Storage Temperature -20°C to -80°C [3][4][5]

Stability
1 year at -20°C from date of

shipment
[3]

GHS Classification
Not a dangerous substance

according to GHS
[3]

Potential Health Effects

May be harmful if inhaled or

swallowed; may cause eye

irritation

[3][6]

Experimental Protocol: In Vitro LRRK2 Kinase
Assay
To provide context for the generation of LRRKtide waste, a typical experimental protocol for an

in vitro LRRK2 kinase assay is outlined below. This procedure is a common application for

LRRKtide and results in waste that requires proper disposal.

Objective: To measure the kinase activity of LRRK2 by quantifying the phosphorylation of

LRRKtide.

Materials:

Recombinant LRRK2 enzyme

LRRKtide peptide substrate

Kinase assay buffer
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ATP (radiolabeled or non-radiolabeled)

Stop solution (e.g., EDTA)

Phosphorylation detection reagents/equipment

Procedure:

Prepare Reagents: Reconstitute lyophilized LRRKtide in an appropriate buffer (e.g., sterile

distilled water) to create a stock solution. Prepare dilutions of LRRK2 enzyme and ATP in

kinase assay buffer.

Kinase Reaction: In a microplate, combine the LRRK2 enzyme, LRRKtide substrate, and

kinase assay buffer.

Initiate Reaction: Add ATP to initiate the phosphorylation reaction. Incubate at the optimal

temperature (e.g., 30°C) for a specified time.

Terminate Reaction: Stop the reaction by adding a stop solution.

Detect Phosphorylation: Quantify the amount of phosphorylated LRRKtide using an

appropriate detection method (e.g., autoradiography for radiolabeled ATP, or specific

antibodies for non-radiolabeled methods).

Proper Disposal Procedures for LRRKtide Waste
The following step-by-step guide provides a general framework for the proper disposal of

LRRKtide and associated waste. Note: Always consult and adhere to your institution's specific

chemical hygiene plan and local regulations.

Step 1: Segregation of Waste

Proper segregation at the point of generation is critical.

Solid LRRKtide Waste: Unused or expired lyophilized LRRKtide powder, and any materials

used to clean up spills (e.g., absorbent pads).
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Liquid LRRKtide Waste: Unused LRRKtide solutions, and aqueous waste from kinase

assays.

Sharps: Needles, pipette tips, and any other contaminated sharp objects.

Contaminated Labware: Microplates, tubes, and gloves that have come into contact with

LRRKtide.

Step 2: Waste Containment and Labeling

Solid and Liquid Waste:

Collect in a dedicated, leak-proof, and clearly labeled hazardous waste container.

The label should include: "Hazardous Waste," "LRRKtide Waste," the chemical

composition, and the date of accumulation.

Sharps Waste:

Place all sharps in a designated, puncture-resistant sharps container.

General Contaminated Labware:

Dispose of in a biohazard bag or a designated container for chemically contaminated

waste, as per institutional guidelines.

Step 3: Neutralization and Deactivation (If Applicable)

For many non-hazardous peptides like LRRKtide, specific neutralization is not required.

However, if the experimental protocol involves other hazardous substances (e.g., radioactive

materials, strong acids/bases), those must be neutralized or deactivated according to

established protocols before disposal.

Step 4: Storage Pending Disposal

Store waste containers in a designated, secure, and well-ventilated area, away from

incompatible materials.
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Ensure the storage area is clearly marked with appropriate hazard signs.

Step 5: Final Disposal

Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Never dispose of LRRKtide waste down the drain or in the regular trash.[7]
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Caption: Logical steps for the proper disposal of LRRKtide laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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